Eltoprazine hydrochloride
Overview
Description
Eltoprazine hydrochloride, also known as Eltoprazine HCl, is a synthetic derivative of the naturally occurring alkaloid, epinine. It is a centrally acting dopamine agonist that has been used to treat Parkinson’s disease and other movement disorders. Eltoprazine HCl has also been studied for its potential to treat depression, anxiety, and other psychiatric disorders.
Scientific Research Applications
Treatment of Levodopa-induced Dyskinesia in Parkinson’s Disease
Eltoprazine hydrochloride has been studied for its efficacy and safety in treating Levodopa-induced Dyskinesia in Parkinson’s Disease patients . The study was designed to evaluate the safety, tolerability, and efficacy of Eltoprazine to treat levodopa-induced dyskinesia in patients with Parkinson’s disease . The study examined the effects of three different doses of Eltoprazine HCl, compared to placebo, on the severity of dyskinesia, parkinsonian symptoms, patient function, safety, and tolerability .
Modulation of Gamma Oscillations
Research has shown that Eltoprazine can modulate gamma oscillations, which are believed to play a crucial role in cognitive functions . This modulation has been observed to ameliorate Levodopa-induced dyskinesia in rats . The study aimed to investigate the cumulative effects of chronic Levodopa administration and the potential mechanism of Eltoprazine’s amelioration of dyskinesia at the electrophysiological level .
Dose-Proportionality Study
The dose-proportionality and pharmacokinetics of Eltoprazine HCl have been investigated after single oral doses . This study was conducted in a partly randomized, cross-over design .
Mechanism of Action
Target of Action
Eltoprazine hydrochloride primarily targets three types of serotonin receptors: 5-HT1A, 5-HT1B, and 5-HT2C . These receptors play a crucial role in the regulation of mood, anxiety, and aggression. Specifically, Eltoprazine acts as an agonist for 5-HT1A and 5-HT1B receptors and as an antagonist for the 5-HT2C receptor .
Mode of Action
As an agonist, Eltoprazine stimulates the 5-HT1A and 5-HT1B receptors, enhancing their activity. Conversely, as an antagonist, it inhibits the activity of the 5-HT2C receptor . This dual action can lead to a reduction in aggressive behavior and an increase in controlled behavior, which is particularly beneficial in conditions like schizophrenia and cognitive impairment .
Biochemical Pathways
By modulating the activity of these receptors, Eltoprazine can influence these pathways and their downstream effects .
Result of Action
Eltoprazine’s interaction with its targets leads to molecular and cellular effects that can reduce symptoms in various neurological disorders. For instance, it has been used in trials studying the treatment of schizophrenia and cognitive impairment . By modulating serotonin receptor activity, Eltoprazine can influence neuronal signaling, potentially leading to improved cognitive function and reduced aggression .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Eltoprazine. These factors can include the individual’s age, genetic makeup, overall health status, and the presence of other medications . .
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2.ClH/c1-2-10(14-6-4-13-5-7-14)12-11(3-1)15-8-9-16-12;/h1-3,13H,4-9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFSOSUNPIXJCIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=C3C(=CC=C2)OCCO3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
98224-03-4 (Parent) |
Source
|
| Record name | Eltoprazine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098206098 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID2046090 |
Source
|
| Record name | Eltoprazine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2046090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Eltoprazine hydrochloride | |
CAS RN |
98206-09-8, 98226-24-5, 98224-03-4 |
Source
|
| Record name | Eltoprazine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098206098 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | MP-15 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098226245 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Eltoprazine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2046090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ELTOPRAZINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5275JY4PKD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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